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Compound of Interest |

Compound Name: Triallyl citrate
CAS No.: 6299-73-6
Cat. No.: B1581308
- 7

Triallyl Citrate (TAC) (CAS: 6299-73-6) is frequently confused with its benign analog, Triethyl
Citrate.[1][2][3][4] This is a critical safety error. Unlike the ethyl ester, TAC contains three
reactive allyl functionalities (

), making it a crosslinking monomer capable of exothermic polymerization.[1][2][3]

The Golden Rule of TAC Disposal: Never treat Triallyl Citrate as a passive solvent.[2][4] Treat
it as a reactive monomer. Disposal protocols must prioritize the prevention of uncontrolled
polymerization in waste containers.[2][4]

Chemical Profile & Risk Assessment

To manage disposal effectively, you must understand the physicochemical drivers of the
hazard.[1] TAC is not merely a "chemical waste"; it is potential potential energy stored in allyl
bonds.[2][3][4]

Physicochemical Properties Relevant to Disposal
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Property Value Operational Implication

Verify this specific CAS. Do not
CAS Number 6299-73-6 confuse with Triethyl Citrate
(77-93-0).[1][2][3][4]

Combustible.[1][2][3][4] High
flash point means it is not a
Flash Point ~108°C (226°F) D001 Ignitable waste by
definition, but it burns
efficiently.[2][4]

Susceptible to free-radical
Reactivity Allylic Polymerization initiation.[1][2][3][4] Can
crosslink exothermically.

Do not flush. It will form
Solubility Insoluble in water films/clogs and disrupt aquatic
ecosystems.[1][2][3][4]

N ] Heavier than water; sinks in
Specific Gravity ~1.14 g/mL
aqueous separators.[1][2][3][4]

The Mechanism of Hazard: Why Segregation Matters

The primary risk during disposal is inadvertent initiation.[4] If TAC is commingled with waste
streams containing:

» Peroxides/Oxidizers: (e.g., MEKP, Hydrogen Peroxide)[2]
» Transition Metals: (e.g., Cobalt driers, Iron salts)[2]

...the allyl groups can undergo radical crosslinking.[2][4] In a sealed waste drum, this generates
heat (exotherm), which accelerates the reaction, potentially leading to container rupture or fire.

[1]
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Expert Insight:Always assume waste TAC is uninhibited. Even if the virgin material contained an
inhibitor (like BHT or MEHQ), processing often consumes it.[4] Waste TAC is "naked" and

reactive.

Pre-Disposal Protocol: Handling & Collection

Before the waste leaves your bench, establish these controls to ensure downstream safety.

A. Container Selection
o Material: High-Density Polyethylene (HDPE) or Glass.[2][3][4]

o Avoid: PVC containers for long-term storage (TAC is a plasticizer and may soften PVC
over time).[2][3][4]

o Avoid: Corroded metal cans (rust can catalyze degradation).[2][3][4]

» Headspace: Leave at least 10-15% headspace in the container.[2][4] If polymerization
occurs, the volume may change, and trapped gases need expansion room.[2]

B. Chemical Segregation (The "Kill Switch")

You must strictly segregate TAC from "Initiator Waste."[2][4]
e Bin A (Monomers/Esters): Triallyl Citrate, Acrylates, Methacrylates.[2]
e Bin B (Oxidizers): Peroxides, Nitrates, Perchlorates.[2]

e NEVER pour TAC into a "General Organic Waste" drum without verifying the absence of
oxidizers.[2][4]

Disposal Decision Matrix (Workflow)
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This self-validating workflow ensures that the physical state of the waste dictates the disposal
path, minimizing regulatory non-compliance.[1][2]

Waste Triallyl Citrate Generated

Determine Physical State

Pure/Solvent Mix Fully Cured \Cleanup Debris

Liquid Monomer Solid/Cured Polymer
(Unreacted) (Crosslinked)

Spill Material
(Absorbed)
Is it mixed with Dlsp(_)sal Methqd:
o . Sanitary Landfill
Oxidizers/Peroxides? )
(If non-leaching)
Yes No Absorbed on Clay/Vermiculite
CRITICAL: Segregate Immediately. Label: Non_-Haza_rdous Waste
. (Unless mixed with solvents)
Do not combine.

Note: 'Contains Allyl Monomers'

Disposal Method:

High-Temp Incineration
(Recommended)
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Figure 1: Decision tree for Triallyl Citrate waste streams. Note the critical control point
regarding oxidizer contamination.

Detailed Step-by-Step Procedures
Scenario A: Liquid Waste (Unreacted Monomer)

o Consolidate: Pour waste TAC into a designated organic waste carboy (HDPE preferred).

» Stabilize (Optional but Recommended): If accumulating large volumes (>5 Gallons) over
weeks, add 50-100 ppm of BHT (Butylated hydroxytoluene) to prevent auto-polymerization.

[21[3][4]
e Labeling:
o Standard: "Non-RCRA Regulated Waste" (If pure).[2][3][4]
o Best Practice: Add secondary label: "Contains Allyl Esters - Combustible."[2][3][4]

o Disposal: Ship to a licensed Treatment, Storage, and Disposal Facility (TSDF) for fuel
blending or incineration.[2][4]

o Why Incineration? Esters burn cleanly to CO2 and H20.[2][4] This is the most
environmentally responsible method.[2][4]

Scenario B: Solid Waste (Cured Polymer)[3][4]

 Verification: Ensure the material is hard and tack-free.[2][4] Soft or "gooey" material implies
unreacted monomer is trapped, which can leach.[2][4]

e Disposal:

o If fully cured: Generally classified as non-hazardous solid waste (similar to plastic scrap).
[2][3][4] Can be landfilled depending on local regulations.[2][3][4]

o If semi-solid: Treat as chemical waste (Scenario A).[2][3][4]
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Scenario C: Spill Cleanup

 |solate: Ventilate the area. Eliminate ignition sources (sparks/flames).[2][3][4][5][6][7]

e Absorb: Do NOT use sawdust (combustible).[2][3][4] Use inert absorbents like Vermiculite,
Sand, or Clay.[2][5]

o Collect: Scoop into a sealable container.

o Clean: Wash the surface with a detergent/water solution.[2][4] TAC is oily and insoluble;
water alone will not clean it.[2][4]

e Dispose: Treat the absorbent mixture as solid chemical waste for incineration.[2][4]

Regulatory Compliance (US Focus)
e RCRA (EPA):

o Pure Triallyl Citrate is not a P-listed or U-listed waste.[2][3][4]

o It does not typically meet the definition of Ignitability (D001) because its flash point
(>100°C) is above the 60°C threshold.[4]

o However: If mixed with flammable solvents (Acetone, Toluene), the mixture becomes
D001.[2]

e TSCA: TAC is listed on the TSCA inventory.[2][4]

e Sewer Ban: Under no circumstances should TAC be poured down the drain.[2][4] It is
insoluble and poses a chronic risk to aquatic life.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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